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IBr3 reaction optimization temperature control
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Compound Focus: lodine tribromide

CAS No.: 7789-58-4

Cat. No.: S1910029

Thermochemical Data for lodine Bromide (IBr)

The table below summarizes key gas-phase thermochemistry data for iodine monobromide (BrI), which may

serve as a reference point in related reaction systems [1].

Quantity Value  Units Method Reference = Comment
Standard Enthalpy of 40.88 kJ/mol Review Chase, Data last reviewed in
Formation (AfH°gas) 1998 December, 1966
Standard Entropy (S°gas, 1 258.95 J/mol*K Review Chase, Data last reviewed in
bar) 1998 December, 1966

Troubleshooting Guide & FAQs

Although direct data on IBrs is unavailable, here are some general principles and troubleshooting tips for

reaction optimization involving temperature-sensitive compounds.

e Q1: How does temperature generally affect the rate of a chemical reaction? Most chemical
reactions experience a significant increase in rate with temperature. This is empirically described by
the Arrhenius equation [2] [3]: (k = A eN{-E_a/RT} ) where ( k) is the rate constant, ( A ) is the pre-

exponential factor, ( E_a ) is the activation energy, ( R ) is the universal gas constant, and ( T ) is the
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temperature in Kelvin. This relationship means that even a small temperature increase can lead to a

much faster reaction rate.

¢ Q2: What could it mean if my reaction rate decreases at higher temperatures? A decline in rate at

elevated temperatures can indicate several issues:

o Catalyst/Reagent Deactivation: The catalyst or a key reagent may be decomposing.

o Competitive Pathways: A side reaction, which consumes your starting material without
yielding the desired product, may become dominant at higher temperatures.

o Reversible Reactions: For exothermic reactions, increasing the temperature can shift the
equilibrium back towards the reactants, reducing yield.

o Enzyme Inactivation: In biocatalysis, enzymes can denature and lose activity. Some
engineered enzymes are designed specifically to shift their temperature optimum upward [4].

Workflow for Temperature Optimization

The following diagram outlines a logical, iterative workflow for optimizing the temperature of a chemical

reaction. This process is applicable even without specific data for your target compound.
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References

1. iodine bromide - the NIST WebBook [webbook.nist.gov]

2. 11.9: Temperature Dependence [chem.libretexts.org]

3. Temperature Dependence of the Rate of a Reaction [byjus.com]

4. Computational design of the temperature optimum of an ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [IBr3 reaction optimization temperature control]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b1910029#ibr3-reaction-

optimization-temperature-control]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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